Cas no 2219374-88-4 (tert-butyl N-{3-oxatricyclo3.2.2.0,2,4nonan-6-yl}carbamate)

• Product Name: tert-butyl N-{3-oxatricyclo3.2.2.0,2,4nonan-6-yl}carbamate
• CAS No: 2219374-88-4
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 6274043
• PubChem ID: 165859100
• Update Time: 2025-06-23

tert-butyl N-{3-oxatricyclo3.2.2.0,2,4nonan-6-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-oxatricyclo3.2.2.0,2,4nonan-6-yl}carbamate
• tert-butyl N-{3-oxatricyclo[3.2.2.0,2,4]nonan-6-yl}carbamate
• 2219374-88-4
• EN300-1708415

• Inchi： 1S/C13H21NO3/c1-13(2,3)17-12(15)14-9-6-7-4-5-8(9)11-10(7)16-11/h7-11H,4-6H2,1-3H3,(H,14,15)
• InChI Key： NXANOJNPJLKGPM-UHFFFAOYSA-N
• SMILES： O1C2C3CCC(C(C3)NC(=O)OC(C)(C)C)C12

Computed Properties

• Exact Mass: 239.15214353g/mol
• Monoisotopic Mass: 239.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 50.9Ų

Additional information on tert-butyl N-{3-oxatricyclo3.2.2.0,2,4nonan-6-yl}carbamate

tert-butyl N-{3-oxatricyclo[3.2.2.0²,⁴]nonan-6-yl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-oxatricyclo[3.2.2.0²,⁴]nonan-6-yl}carbamate, identified by the CAS number 2219374-88-4, is a complex organic molecule with a unique structure and diverse applications in various fields of chemistry and materials science. This compound has garnered significant attention in recent years due to its potential in drug delivery systems, polymer synthesis, and advanced materials development.

At its core, the molecule features a bicyclic structure with an oxabicyclo framework, which provides it with exceptional stability and reactivity. The presence of the tert-butyl group enhances its lipophilicity, making it an ideal candidate for applications requiring high solubility in organic solvents. Recent studies have highlighted the importance of such structural features in optimizing the performance of this compound in various chemical processes.

The synthesis of tert-butyl N-{3-oxatricyclo[3.2.2.0²,⁴]nonan-6-yl}carbamate involves a multi-step process that typically begins with the preparation of the oxabicyclo intermediate. This is followed by a nucleophilic substitution reaction to introduce the tert-butyl group, ensuring high purity and yield. Researchers have recently explored alternative synthetic pathways that incorporate green chemistry principles, reducing the environmental footprint of its production while maintaining product quality.

In terms of applications, this compound has shown remarkable potential in the field of drug delivery systems. Its ability to form stable complexes with bioactive molecules makes it an excellent carrier for targeted drug delivery. A recent study published in the Journal of Controlled Release demonstrated its efficacy in encapsulating hydrophobic drugs, significantly improving their bioavailability and reducing systemic toxicity.

Beyond drug delivery, tert-butyl N-{3-oxatricyclo[3.2.2.0²,⁴]nonan-6-yl}carbamate has also found applications in polymer science as a building block for high-performance polymers. Its rigid structure contributes to the formation of polymers with exceptional mechanical properties, making them suitable for use in advanced composites and lightweight materials for aerospace applications.

The compound's role in agricultural chemistry is another area of active research. Its ability to act as a stabilizer for pesticides has been extensively studied, with recent findings indicating that it can significantly extend the shelf life of agrochemical formulations without compromising their efficacy.

In conclusion, tert-butyl N-{3-oxatricyclo[3.2.2.0²,⁴]nonan-6-yl}carbamate (CAS No: 2219374-88-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural properties and adaptability make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses and optimizations for this compound, its significance in modern chemistry is expected to grow further.